N-[(4-chlorobenzoyl)oxy]-2,2-dimethylpropanamide

• IUPAC Name: (2,2-dimethylpropanoylamino) 4-chlorobenzoate
• InChI: InChI=1S/C12H14ClNO3/c1-12(2,3)11(16)14-17-10(15)8-4-6-9(13)7-5-8/h4-7H,1-3H3,(H,14,16)
• InChI Key: CNOCKISDIQFRMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NOC(=O)C1=CC=C(C=C1)Cl
• Molecular Formula: C12H14ClNO3
• Molecular Weight: 255.70 g/mol
• CAS No.: 64214-74-0

Description

N-[(4-chlorobenzoyl)oxy]-2,2-dimethylpropanamide is an organic compound characterized by the presence of a chlorobenzoyl group attached to an oxy-dimethylpropanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-chlorobenzoyl)oxy]-2,2-dimethylpropanamide typically involves the reaction of 4-chlorobenzoyl chloride with 2,2-dimethylpropanamide in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified using standard techniques such as recrystallization or column chromatography .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[(4-chlorobenzoyl)oxy]-2,2-dimethylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chlorobenzoyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzoyl derivatives.

Scientific Research Applications

N-[(4-chlorobenzoyl)oxy]-2,2-dimethylpropanamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[(4-chlorobenzoyl)oxy]-2,2-dimethylpropanamide involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. For example, it may act as an inhibitor of enzymes involved in metabolic pathways, thereby affecting cellular processes .

Comparison with Similar Compounds

Similar Compounds

• N-[(2,4-dichlorobenzoyl)oxy]-2,2-dimethylpropanamide
• N-[(4-nitrobenzoyl)oxy]-2,2-dimethylpropanamide

Uniqueness

N-[(4-chlorobenzoyl)oxy]-2,2-dimethylpropanamide is unique due to the presence of the 4-chlorobenzoyl group, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and potency in various applications.